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Compound of Interest

Compound Name: 5-Chloro-2-methoxyaniline
CAS No.: 95-03-4
Cat. No.: B1222851
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling
5-Chloro-2-methoxyaniline (CAS No. 95-03-4). Adherence to these guidelines is critical for
ensuring personnel safety and operational integrity in a laboratory setting.

Hazard Identification and Classification

5-Chloro-2-methoxyaniline is a hazardous chemical requiring careful handling.[1] It is
classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2] The substance is
known to cause skin irritation and serious eye irritation.[2][3] Some classifications also indicate
it may be toxic or fatal upon acute exposure.[4]
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Hazard Statement GHS Classification  Signal Word Pictograms
H302: Harmful if Acute Toxicity, Oral )
Warning GHSO07
swallowed (Cat. 4)
H312: Harmful in Acute Toxicity, Dermal )
) ) Warning GHSO07
contact with skin (Cat. 4)
H332: Harmful if Acute Toxicity, ]
) ) Warning GHSO07
inhaled Inhalation (Cat. 4)
H315: Causes skin ) o ]
o Skin Irritation (Cat. 2) Warning GHSO07
irritation
H319: Causes serious o ]
o Eye Irritation (Cat. 2A)  Warning GHSO07
eye irritation
H335: May cause ]
) o STOT - SE (Cat. 3) Warning GHSO07
respiratory irritation
H300+H310+H330:
Fatal if swallowed, in Acute Toxicity (Cat.
Danger GHSO06, GHS08

contact with skin or if

inhaled

1/2)

Note: Classifications can vary slightly between suppliers. The more severe classifications

should be considered for risk assessment.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-Chloro-2-methoxyaniline to prevent

exposure.
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Protection Type

Specification

Eye/Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US).[3]

Skin Protection

Wear appropriate protective gloves (chemically
impermeable) and impervious clothing to

prevent skin exposure.[1][3]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[5][6] A full-face respirator should

be used if exposure limits are exceeded.[3]

Experimental Workflow and Handling Protocol

The following diagram outlines the standard operating procedure for handling 5-Chloro-2-

methoxyaniline, from preparation to disposal.
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Workflow for Handling 5-Chloro-2-methoxyaniline
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Standard operational workflow for handling 5-Chloro-2-methoxyaniline.
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Step-by-Step Handling and Disposal Plan

1.

Pre-Experiment Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 5-Chloro-2-methoxyaniline.

Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.
Gloves must be inspected for integrity before use.[7]

Engineering Controls: All handling of solid and solutions of 5-Chloro-2-methoxyaniline must
be conducted in a certified chemical fume hood to ensure adequate ventilation.[5][6]
Eyewash stations and safety showers must be readily accessible.[6]

. Handling and Experimentation:

Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[3][7]

Contact Avoidance: Avoid all contact with skin and eyes.[1][7] Do not breathe dust, fumes, or
vapors.[1][3]

Hygiene: Do not eat, drink, or smoke in the laboratory.[1][3] Wash hands, face, and any
exposed skin thoroughly after handling.[1]

. Storage:

Store in a dry, cool, and well-ventilated area.[1]

Keep the container tightly closed.[1][3]

Incompatible materials include strong oxidizing agents and acids.[1][5]

. Spill Management:

Personal Precautions: Ensure adequate ventilation and wear all required PPE.[1][3][7]
Evacuate non-essential personnel from the area.[3][7]
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o Containment and Cleanup: For solid spills, sweep up and shovel into a suitable, labeled
container for disposal.[1] Avoid creating dust.[7] For liquid spills, use an inert absorbent
material.

5. Disposal Plan:

o Waste Segregation: All waste contaminated with 5-Chloro-2-methoxyaniline, including
disposable PPE, absorbent materials, and empty containers, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[1][3] Chemical incineration with an
afterburner and scrubber is a potential disposal method.[7] Do not dispose of with household
garbage or allow it to enter the sewage system.[4]

6. First Aid Measures:

Exposure Route First Aid Protocol

Move the victim to fresh air and keep them at
) rest in a position comfortable for breathing.[1][3]
Inhalation ) ) o o
If not breathing, give artificial respiration.[1]

Seek immediate medical attention.[1]

Immediately take off all contaminated clothing.

) [3] Wash the affected area with plenty of soap
Skin Contact . L
and water.[1][3] Seek medical attention if

irritation occurs or if you feel unwell.[1][3]

Rinse cautiously with water for at least 15
minutes, also under the eyelids.[1][3] Remove

Eye Contact contact lenses if present and easy to do.[3]
Continue rinsing and seek immediate medical
attention.[1][3]

Rinse mouth with water.[1][3] Do not induce
Ingestion vomiting.[3] Call a poison center or doctor

immediately.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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